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Compound of Interest

Compound Name: 1-Acenaphthenone

Cat. No.: B129850

1-Acenaphthenone: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 1-Acenaphthenone (CAS No. 2235-15-6). The information is intended to equip
laboratory personnel with the necessary knowledge to handle this chemical safely, minimize
exposure risks, and respond effectively in case of an emergency. All data is presented in a
structured format for clarity and ease of use by researchers and professionals in drug
development.

Section 1: Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Acenaphthenone is provided in
the table below. This information is essential for understanding the conditions under which the
chemical can be safely handled and stored.
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Property Value Source

Molecular Formula C12HsO --INVALID-LINK--
Molecular Weight 168.19 g/mol --INVALID-LINK--
Melting Point 121-123 °C --INVALID-LINK--
Boiling Point 337.12°C --INVALID-LINK--
Flash Point 149.12 °C --INVALID-LINK--

Section 2: Hazard Identification and Classification

1-Acenaphthenone is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The following table
summarizes its GHS classification.
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Section 3: Toxicological Data

Quantitative toxicological data, such as LD50 and LC50 values, for 1-Acenaphthenone are not

readily available in the public domain. Safety data sheets for 1(2H)-Acenaphthylenone indicate

that data for acute oral, inhalation, and dermal toxicity are not available. Therefore, the GHS

classification of "Harmful if swallowed" is based on other data or computational models.
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Toxicity Data Value Species Route
LD50 (Oral) No data available
LD50 (Dermal) No data available
LC50 (Inhalation) No data available

Section 4: Handling Precautions and Personal
Protective Equipment (PPE)

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are paramount to ensuring safety when working with 1-Acenaphthenone.
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Engineering Controls

1 Accessible safety shower

Accessible eyewash station

Work in a chemical fume hood

Storage

Store away from incompatible materials (e.g., strong oxidizing agents)

Keep container tightly closed Store in a cool, dry, well-ventilated area

Safe Handling Practices

Personal Protective Equipment (PPE)

1 g Safety glasses with side-shields or goggles
Do not eat, drink, or smoke in the work area |

Use in a well-ventilated area or with a fume hood
Avoid breathing dust or vapors
Lab coat, long pants, and closed-toe shoes

Chemical-resistant gloves (e.g., nitrile)

‘Wash hands thoroughly after handling

A

| Avoid contact with skin, eyes, and clothing |
|

Click to download full resolution via product page

Figure 1: Recommended handling precautions for 1-Acenaphthenone.
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Section 5: Experimental Protocols for Hazard
Assessment

The following are summaries of standard experimental protocols, based on OECD guidelines,
that are used to determine the acute toxicity and irritation potential of a chemical like 1-
Acenaphthenone.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)

This method is used to estimate the acute oral toxicity of a substance.

 Principle: A stepwise procedure is used with a limited number of animals per step. The
outcome of each step determines the dose for the next step. The method aims to classify the
substance into a specific toxicity class based on the observed mortality.

» Animal Model: Typically, rats of a single sex (usually females) are used.

e Procedure:

o

A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg
body weight).

o The substance is administered orally to a group of animals (typically 3).
o Animals are observed for signs of toxicity and mortality for up to 14 days.

o The number of animals that die within a defined period determines the next step, which
could involve dosing another group of animals at a lower or higher dose level, or stopping
the test.

o Endpoint: The test allows for the classification of the substance according to the GHS.

Acute Dermal Irritation/Corrosion (OECD 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.
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 Principle: The substance is applied to the skin of an animal, and the resulting skin reaction is
observed and graded.

e Animal Model: The albino rabbit is the preferred species.
e Procedure:
o Asmall area of the animal's fur is clipped.
o Asingle dose of the test substance is applied to the skin and covered with a gauze patch.

o After a set exposure period (typically 4 hours), the patch and any residual substance are
removed.

o The skin is examined for erythema (redness) and edema (swelling) at specific intervals
(e.g., 1, 24, 48, and 72 hours) after patch removal.

o Observations continue for up to 14 days to assess the reversibility of any observed effects.

e Endpoint: The severity and reversibility of the skin reactions are used to classify the
substance's irritation or corrosive potential.

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.

e Principle: The test substance is instilled into the eye of an animal, and any resulting ocular
effects are observed and scored.

¢ Animal Model: The albino rabbit is the recommended species.
e Procedure:

o Asingle dose of the substance is applied into the conjunctival sac of one eye of the
animal. The other eye serves as a control.

o The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and
swelling at specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation.
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o Observations may continue for up to 21 days to determine the reversibility of the effects.

o Endpoint: The scores for the observed ocular lesions are used to classify the substance's

potential for eye irritation or corrosion.

Section 6: Risk Assessment Workflow

A systematic risk assessment should be conducted before working with 1-Acenaphthenone.
The following diagram illustrates a typical workflow for a chemical risk assessment.
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Start: New Experiment
with 1-Acenaphthenone

1. Hazard Identification
(Review SDS and Literature)

2. Exposure Assessment
(Quantity, Duration, Route)

3. Risk Characterization
(Evaluate Likelihood and Severity)

4. Implement Control Measures
(PPE, Engineering Controls, SOPs)

5. Review and Update Assessment
(Periodically or with changes)

Click to download full resolution via product page

Figure 2: A generalized workflow for chemical risk assessment.

By following the guidance outlined in this document, researchers and professionals can handle
1-Acenaphthenone in a safe and responsible manner, thereby protecting themselves, their
colleagues, and the environment.
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 To cite this document: BenchChem. [1-Acenaphthenone safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129850#1-acenaphthenone-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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